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Compound of Interest

Compound Name: Eudragit L 30D

Cat. No.: B1584308 Get Quote

Technical Support Center: Eudragit L 30D-55
Film Coatings
This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in preventing

and resolving tackiness issues encountered during the film coating process with Eudragit L
30D-55.

Troubleshooting Guide: Tackiness in Eudragit L
30D-55 Films
This guide provides a systematic approach to diagnosing and resolving film tackiness.

Question: My Eudragit L 30D-55 coated tablets/pellets are sticking together. What are the

potential causes and how can I fix this?

Answer:

Tackiness in Eudragit L 30D-55 film coatings is a common issue that can arise from several

formulation and process-related factors. The primary cause is often related to the polymer's

glass transition temperature (Tg) being close to or below the processing or storage

temperature, leading to a soft and sticky film.
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Below is a step-by-step troubleshooting workflow to identify and address the root cause of

tackiness.

Troubleshooting Workflow for Eudragit L 30D-55 Tackiness

Start: Tacky Film Observed

Review Formulation

Evaluate Plasticizer

Plasticizer issue?

Incorporate Anti-Tacking Agent

No plasticizer issue or
 need further improvement

Review Process Parameters

Resolved: Non-Tacky Film

Issue Resolved

Adjust Spray Rate & Atomization Pressure

Process optimization needed?

Optimize Drying Conditions (Inlet/Outlet Temp.)

Consider Polymer Blending

Issue Resolved

Blend with Eudragit® NE 30 D

Formulation modification needed?
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Caption: Troubleshooting workflow for addressing tackiness in Eudragit L 30D-55 film

coatings.

1. Formulation Review:

Plasticizer Selection and Concentration: The type and amount of plasticizer are critical. While

plasticizers are necessary to reduce the film's minimum film-forming temperature (MFFT),

excessive amounts can lead to a soft and tacky film. Triethyl citrate (TEC) is a commonly

used plasticizer for Eudragit L 30D-55.

Anti-Tacking Agents: The absence or insufficient amount of an anti-tacking agent is a

frequent cause of tackiness. These agents create a physical barrier on the film surface,

reducing contact and adhesion.

2. Process Parameter Optimization:

Inlet and Outlet Temperatures: Inadequate drying can leave residual moisture or solvent in

the film, contributing to tackiness. Ensure that the inlet and outlet temperatures are optimized

for efficient evaporation without causing damage to the product.

Spray Rate and Atomization Pressure: A high spray rate can lead to overwetting of the tablet

bed, increasing the likelihood of tackiness and agglomeration. Conversely, low atomization

pressure can result in larger droplets and uneven drying.

Frequently Asked Questions (FAQs)
Q1: What are the most effective anti-tacking agents for Eudragit L 30D-55?

A1: Several anti-tacking agents have proven effective in reducing the tackiness of Eudragit L
30D-55 film coatings. Commonly used agents include:

Talc: A widely used anti-tacking agent, typically used in concentrations ranging from 25% to

100% of the dry polymer weight.[1] However, high concentrations can lead to issues like

sedimentation in the spray lines.[1]
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Glyceryl Monostearate (GMS): Found to be superior to talc in some cases and can be

effective at lower concentrations.[1]

Colloidal Silicon Dioxide (Aerosil®): Can be used as a glidant and anti-tacking agent.[1]

Magnesium Stearate: Another option for reducing film tackiness.[1]

Blending polymers can also mitigate tackiness. For instance, blending Eudragit NE 30 D with

Eudragit L 30D-55 has been shown to produce a less tacky film coating.[2]

Q2: How does the concentration of plasticizer affect film tackiness?

A2: The concentration of the plasticizer directly influences the film's properties. A higher

concentration of plasticizer will further decrease the glass transition temperature (Tg) of the

polymer, making the film softer and more flexible. While this is desirable for film formation,

excessive plasticization can lower the Tg to a point where the film becomes tacky at ambient or

processing temperatures. It is crucial to find an optimal concentration that ensures good film

formation without inducing tackiness. For Eudragit L 30D-55, a common plasticizer is triethyl

citrate (TEC).

Q3: Can process conditions in the fluid bed coater contribute to tackiness?

A3: Yes, process parameters play a significant role. Over-wetting of the pellets or tablets during

the coating process is a major contributor to tackiness and agglomeration. This can be caused

by:

High Spray Rate: Delivering too much coating solution at once.

Low Inlet Air Temperature: Insufficient heat to evaporate the water from the coating

dispersion.

Low Atomization Pressure: Resulting in larger droplets that do not dry as quickly.

Optimizing these parameters is essential to ensure that the coating is adequately dried as it is

applied.

Q4: Are there any alternative strategies to reduce tackiness besides using anti-tacking agents?
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A4: Yes, one effective strategy is to blend Eudragit L 30D-55 with another polymer. For

example, incorporating Eudragit® NE 30 D, which has a low glass transition temperature, can

result in a less tacky film and prevent agglomeration of pellets during coating and storage.[2]

This approach can also improve the long-term stability of the coated dosage form.[2]

Quantitative Data Summary
The following table summarizes typical concentrations of plasticizers and anti-tacking agents

used in Eudragit L 30D-55 formulations to mitigate tackiness.

Component Type
Concentration (%
w/w of dry
polymer)

Reference

Plasticizer Triethyl Citrate (TEC) 10 - 20% [3][4]

Anti-tacking Agent Talc 25 - 100% [1]

Anti-tacking Agent
Glyceryl Monostearate

(GMS)
5 - 30% [1]

Anti-tacking Agent
Colloidal Silicon

Dioxide
Varies [1]

Polymer Blend Eudragit NE 30 D

Ratio dependent (e.g.,

5:1 with Eudragit L

30D-55)

[2]

Experimental Protocols
Protocol 1: Evaluation of Film Tackiness by Peel Test

This method quantifies the force required to separate two layers of the film coating.

Methodology:

Film Preparation: Cast the Eudragit L 30D-55 formulation (with and without anti-tacking

agents/plasticizer variations) onto a flat, non-stick surface (e.g., Teflon sheet) and allow it to

dry completely to form a free film.
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Sample Preparation: Cut two identical strips of the cast film (e.g., 2 cm x 5 cm).

Contact: Place the two film strips in contact with each other, coated side to coated side.

Pressure Application: Apply a defined pressure (e.g., using a roller of a specific weight) for a

set duration to ensure intimate contact.

Peel Test: Secure the ends of the film strips in the grips of a texture analyzer or a universal

testing machine.

Measurement: Separate the strips at a constant speed (e.g., 10 mm/min) and record the

force required to peel them apart. A higher peel force indicates greater tackiness.

Protocol 2: Assessment of Tackiness in a Fluid Bed Coater

This protocol assesses the tendency of coated particles to agglomerate during the coating

process.

Methodology:

Coating Process: Perform the coating trial in a laboratory-scale fluid bed coater with the

specified formulation and process parameters.

Sampling: At regular intervals during the coating process, take samples of the coated

pellets/tablets.

Visual Inspection: Visually inspect the samples for any signs of agglomeration or sticking.

Sieve Analysis: After the coating process is complete, perform a sieve analysis on the final

product to quantify the percentage of agglomerates. An increase in the fraction of larger

particles indicates a higher degree of tackiness-induced agglomeration.

Visualization of Formulation Interactions
The interplay between formulation components is crucial in determining the final film properties.

The following diagram illustrates these relationships.
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Interactions of Formulation Components Affecting Tackiness

Eudragit L 30D-55

Film Properties

Plasticizer (e.g., TEC)

Increases Flexibility,
Decreases Tg

Tackiness

Increases (at high conc.)

Anti-Tacking Agent (e.g., Talc, GMS)

Reduces Surface Adhesion

Decreases

Click to download full resolution via product page

Caption: Key formulation components and their influence on film tackiness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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